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Compound of Interest

Compound Name: Trimethoprim impurity F

Cat. No.: B125099

Essential Safety and Handling Guide for
Trimethoprim Impurity F

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling Trimethoprim impurity F (CAS No. 16285-82-8). Adherence to these procedures is
critical to minimize risk and ensure a safe working environment.

Chemical Identifier and Hazard Information:

5-(3-bromo-4,5-
dimethoxybenzyl)pyrimidine-2,4-diamine

Chemical Name

CAS Number 16285-82-8[1][2][3][4][5]
Molecular Formula C13H15BrN40O2[1][2][5]
Molecular Weight 339.19[1][2][3][5]

H302: Harmful if swallowed[2]. H315: Causes

skin irritation[2]. H319: Causes serious eye

GHS Hazard Statements o )
irritation[2]. H335: May cause respiratory

irritation[2].

Signal Word Warning[2]
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Personal Protective Equipment (PPE)

When handling Trimethoprim impurity F, the use of appropriate personal protective
equipment is mandatory to prevent exposure.

Summary of Required PPE:

Protection Type Specification Rationale
_ Chemical-resistant gloves To prevent skin contact and
Hand Protection o o
(e.g., nitrile) irritation.
) Safety glasses with side To protect eyes from splashes
Eye Protection )
shields or goggles and dust.

: , To protect skin and clothing
Skin and Body Protection Laboratory coat o
from contamination.

Use in a well-ventilated area. A To avoid inhalation of the
Respiratory Protection respirator may be necessary if compound, which can cause

dust is generated. respiratory irritation.

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling Trimethoprim impurity F is crucial for safety and
experimental integrity.

Experimental Workflow:
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Workflow for Handling Trimethoprim Impurity F
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e Preparation:

o

Before handling, thoroughly review all available safety information, including the GHS
hazard statements.

o

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation exposure.[6]

o

Ensure that an eyewash station and safety shower are readily accessible.[7]

[¢]

Assemble all necessary PPE before beginning work.
e Handling:
o When weighing the solid material, do so carefully to avoid generating dust.

o If transferring the substance, use appropriate tools like spatulas or weighing paper to
avoid direct contact.

o When preparing solutions, add the solid to the solvent slowly to prevent splashing.
o Storage:
o Store Trimethoprim impurity F in a tightly sealed, clearly labeled container.

o Keep the container in a cool, dry, and dark place.[1] Recommended storage temperature
is 2-8°C.[3]

o Segregate from incompatible materials such as strong oxidizing agents.[8]
Disposal Plan
Proper disposal of chemical waste is essential to protect personnel and the environment.

» Waste Categorization: All waste contaminated with Trimethoprim impurity F, including
empty containers, disposable PPE, and experimental residues, should be treated as
hazardous waste.
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o Waste Collection:

o Solid Waste: Collect contaminated items such as gloves, weighing paper, and paper
towels in a designated, labeled hazardous waste container.

o Liquid Waste: Collect solutions containing Trimethoprim impurity F in a separate, labeled
container for halogenated organic waste.

» Final Disposal: Dispose of all waste in accordance with local, state, and federal regulations.
Consult your institution's environmental health and safety (EHS) department for specific
guidance on hazardous waste disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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